Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate is determined by its molecular formula, C13H19N3O3. The structure of similar compounds, like ethyl 6-chloro-3-fluoroimidazo[1,2-b]pyridazine-2-carboxylate, has been analyzed using X-ray diffraction and density functional theory (DFT) calculations . The negative potential region in these compounds is usually related to the lone pair of electronegative atoms, mainly distributed in the O atom of the ester group .Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate and its derivatives have been extensively studied in the field of synthetic chemistry. These compounds are utilized in various synthesis reactions, contributing significantly to the development of novel chemical entities. For instance, research has shown that they can be used as starting materials or intermediates in the synthesis of diverse heterocyclic compounds, demonstrating their versatility in organic synthesis. Such applications are evident in the creation of pyrazolyl, arylidene carbohydrazides, and oxadiazolyl thiole derivatives, showcasing the compound's utility in generating a wide range of chemically interesting and potentially useful structures (Zaki et al., 2017).
Antioxidant Activity
Apart from their role in synthesis, some derivatives of Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate have been identified to possess remarkable antioxidant activities. This aspect of research highlights the potential of these compounds in the development of new antioxidant agents, which are crucial in combating oxidative stress-related diseases (Zaki et al., 2017).
Safety and Hazards
The safety and hazards associated with Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate are not explicitly mentioned in the available literature. It is intended for research use only and is not suitable for human or veterinary use.
Future Directions
The future directions for the study of Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate and similar compounds could involve further exploration of their synthesis methods and biological activities. The imidazo[1,2-b]pyridazine scaffold can provide a variety of bioactive molecules and is an important heterocyclic nucleus . Therefore, there is strong interest in exploring new derivatives of imidazo[1,2-b]pyridazine .
properties
IUPAC Name |
ethyl 6-(2,6-dimethylmorpholin-4-yl)pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-4-18-13(17)11-5-6-12(15-14-11)16-7-9(2)19-10(3)8-16/h5-6,9-10H,4,7-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZTOQKMIPHDEGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(C=C1)N2CC(OC(C2)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(2,6-dimethylmorpholino)pyridazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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